5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one
Overview
Description
Compounds with a tetramethyl-1,3,2-dioxaborolan-2-yl group are typically used as intermediates in organic synthesis . They often participate in Suzuki-Miyaura cross-coupling reactions.
Molecular Structure Analysis
The molecular structure of these compounds typically includes a boronic ester group, which consists of a boron atom bonded to two oxygen atoms, forming a five-membered ring with three carbon atoms .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one' involves the reaction of 5-bromo-1,2,3,4-tetrahydroquinolin-2-one with tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "5-bromo-1,2,3,4-tetrahydroquinolin-2-one", "tetramethyl-1,3,2-dioxaborolane", "palladium catalyst" ], "Reaction": [ "To a solution of 5-bromo-1,2,3,4-tetrahydroquinolin-2-one in anhydrous tetrahydrofuran, add tetramethyl-1,3,2-dioxaborolane and a palladium catalyst.", "Heat the reaction mixture under reflux for several hours.", "Allow the reaction mixture to cool to room temperature and then filter off the palladium catalyst.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography to obtain the final product, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one." ] } | |
CAS RN |
2446617-95-2 |
Product Name |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one |
Molecular Formula |
C15H20BNO3 |
Molecular Weight |
273.1 |
Purity |
0 |
Origin of Product |
United States |
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